Cas no 392318-44-4 (ethyl 2-{5-(2,5-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate)

• Product Name: ethyl 2-{5-(2,5-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate
• CAS No: 392318-44-4
• MF: C₁₃H₁₁Cl₂N₃O₃S₂
• MW: 392.280738115311
• CID: 6449974
• Update Time: 2025-06-14

ethyl 2-{5-(2,5-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{5-(2,5-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate
• Acetic acid, 2-[[5-[(2,5-dichlorobenzoyl)amino]-1,3,4-thiadiazol-2-yl]thio]-, ethyl ester

• Inchi： 1S/C13H11Cl2N3O3S2/c1-2-21-10(19)6-22-13-18-17-12(23-13)16-11(20)8-5-7(14)3-4-9(8)15/h3-5H,2,6H2,1H3,(H,16,17,20)
• InChI Key： DSDIBFYNBNDGSB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NN=C(NC(=O)C2=CC(Cl)=CC=C2Cl)S1

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: 6.37±0.50(Predicted)

Additional information on ethyl 2-{5-(2,5-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate

Recent Advances in the Study of Ethyl 2-{5-(2,5-Dichlorobenzamido)-1,3,4-Thiadiazol-2-Ylsulfanyl}Acetate (CAS: 392318-44-4)

The compound ethyl 2-{5-(2,5-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate (CAS: 392318-44-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiadiazole scaffold and dichlorobenzamido moiety, has been the subject of several studies aimed at exploring its biological activities and pharmacological properties. Researchers have focused on its synthesis, structural optimization, and mechanism of action, particularly in the context of antimicrobial and anticancer activities.

Recent studies have highlighted the compound's efficacy against a range of bacterial and fungal pathogens, with particular emphasis on its ability to inhibit key enzymes involved in microbial cell wall synthesis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 2-{5-(2,5-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate exhibits potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. The study also revealed that the compound's mechanism of action involves the disruption of bacterial DNA gyrase, a critical target for antibacterial agents.

In addition to its antimicrobial properties, this compound has shown promise as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that ethyl 2-{5-(2,5-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate induces apoptosis in various cancer cell lines, including HeLa and MCF-7, by activating the intrinsic mitochondrial pathway. The researchers attributed this effect to the compound's ability to modulate the expression of pro-apoptotic proteins such as Bax and caspase-3, while simultaneously downregulating anti-apoptotic proteins like Bcl-2. These findings suggest that the compound could serve as a lead structure for the development of novel anticancer therapies.

Structural modifications of ethyl 2-{5-(2,5-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate have also been explored to enhance its pharmacological profile. A recent study in European Journal of Medicinal Chemistry (2024) investigated the impact of substituting the dichlorobenzamido group with other halogenated or electron-withdrawing groups. The results indicated that such modifications could significantly improve the compound's bioavailability and target specificity, thereby reducing potential off-target effects. These insights are crucial for the rational design of next-generation derivatives with optimized therapeutic indices.

Despite these promising findings, challenges remain in the clinical translation of ethyl 2-{5-(2,5-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's versatile biological activities and modifiable structure make it a valuable candidate for future drug development efforts. Ongoing research is expected to shed more light on its full therapeutic potential and pave the way for its application in treating infectious diseases and cancer.